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Compound of Interest

Compound Name: TUG-905

Cat. No.: B611511 Get Quote

Essential Safety and Handling Guide for TUG-905
This document provides immediate and essential safety protocols, personal protective

equipment (PPE) recommendations, and operational and disposal plans for handling TUG-905.

It is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and build confidence in chemical handling procedures.

Chemical Identifier and Properties
Property Value

IUPAC Name

3-(2-fluoro-4-(((2'-methyl-4'-(3-

(methylsulfonyl)propoxy)-[1,1'-biphenyl]-3-

yl)methyl)amino)phenyl)propanoic acid

Molecular Formula C23H21FO3

Molecular Weight 364.41 g/mol

Mechanism of Action

Potent and selective agonist for the G-protein

coupled receptor 40 (GPR40), also known as

Free Fatty Acid Receptor 1 (FFA1).[1]

Physical Appearance Solid
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A comprehensive PPE strategy is critical to mitigate risks of inhalation, dermal absorption, and

ingestion. The following table summarizes the required PPE for various laboratory activities

involving TUG-905.

Activity Gloves
Eye/Face
Protection

Lab
Coat/Gown

Respiratory
Protection

Unpacking/Invent

ory

Double Nitrile

Gloves

Safety Glasses

with Side Shields

Disposable

Gown over Lab

Coat

Recommended:

N95 Respirator

Weighing Solid

Compound

Double Nitrile

Gloves
Safety Goggles

Disposable

Gown over Lab

Coat

Required: N95

Respirator

Preparing Stock

Solutions

Double Nitrile

Gloves
Safety Goggles

Disposable

Gown over Lab

Coat

Recommended:

N95 Respirator

Cell Culture/In

Vitro Assays

Single Nitrile

Gloves

Safety Glasses

with Side Shields
Lab Coat

Not generally

required

Animal Handling

(In Vivo)

Double Nitrile

Gloves

Safety Glasses

with Side Shields

Disposable

Gown over Lab

Coat

As per

institutional

animal care and

use committee

(IACUC)

guidelines

PPE Specifications:

Gloves: Use powder-free nitrile gloves. When double-gloving, change the outer glove

immediately upon suspected contact with the compound. Do not wear gloves outside of the

designated work area.

Eye/Face Protection: Safety glasses should include side shields. For handling larger

quantities or when there is a splash hazard, safety goggles are required.
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Lab Coat/Gown: A disposable gown should be worn over a standard lab coat when handling

the solid compound or preparing concentrated stock solutions.

Respiratory Protection: An N95 respirator is recommended when handling the solid

compound to prevent inhalation of airborne particles.

Operational and Disposal Plans
Handling and Storage

Containment: All procedures that may generate dust or aerosols, such as weighing,

reconstituting, or sonicating the solid compound, must be performed within a certified

chemical fume hood or a powder containment balance enclosure.

Hygiene: Do not store or consume food and beverages in the laboratory. Wash hands

thoroughly after handling the compound and before leaving the laboratory.

Storage: Store TUG-905 in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from heat and direct sunlight.

Spill Response
Evacuate: Clear the immediate area of all personnel.

Communicate: Inform the laboratory supervisor and EH&S department.

Contain: For small spills, cover with an absorbent material (e.g., vermiculite, sand).

Clean: Wearing appropriate PPE, carefully scoop the contained material into a labeled

hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan
Waste contaminated with TUG-905 is considered chemical waste and must be segregated from

regular laboratory trash.

Step-by-Step Disposal Procedure:
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Segregation:

Solid Waste: Collect all contaminated solid waste (e.g., weigh paper, pipette tips, gloves,

gowns) in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste (e.g., unused stock solutions, cell

culture media) in a separate, clearly labeled hazardous waste container. Do not mix with

other chemical waste streams unless compatibility has been verified.

Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

("TUG-905"), and the specific hazards (Skin Irritant, Eye Irritant).

Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EH&S) department. Do not pour TUG-905 solutions down the drain.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Preparation: Assemble all necessary equipment (vials, solvent, pipettes, vortexer) and place

them inside a chemical fume hood.

Don PPE: Put on all required PPE as specified for "Preparing Stock Solutions" in the table

above.

Weighing: Weigh the required amount of TUG-905 powder using an analytical balance inside

a powder containment hood or fume hood.

Solubilization: Carefully add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial

containing the powder to achieve a 10 mM concentration.
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Mixing: Close the vial tightly and vortex until the solid is completely dissolved. Gentle

warming and sonication can be used to aid dissolution.

Storage: Label the vial clearly with the compound name, concentration, date, and your

initials. Store the stock solution at -20°C or -80°C for long-term storage.

In Vitro Cell-Based Assay: Calcium Mobilization
TUG-905 is a GPR40 agonist that stimulates intracellular calcium mobilization.

Cell Culture: Plate cells expressing GPR40 (e.g., Neuro2a cells) in a 96-well plate and

culture overnight.

Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM)

according to the manufacturer's instructions.

Compound Addition: Prepare a dilution series of TUG-905 in an appropriate assay buffer.

Add the diluted compound to the cells.

Signal Detection: Measure the fluorescence intensity at appropriate excitation and emission

wavelengths using a plate reader to determine the change in intracellular calcium

concentration.

Data Analysis: Plot the change in fluorescence as a function of TUG-905 concentration to

determine the EC50 value.
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Caption: Workflow for the safe handling and disposal of TUG-905.
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Caption: Simplified GPR40 signaling pathway activated by TUG-905.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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